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Compound of Interest

Compound Name: 2-Methylisoindolin-4-ol

CAS No.: 1022250-74-3

Cat. No.: B3345217 Get Quote

2-Methylisoindolin-4-ol (CAS RN: 1022250-74-3) is a synthetic organic solid[1]. To dictate its

disposal, we must analyze its two primary structural motifs:

The Phenolic Moiety: Phenols are moderately water-soluble and highly toxic to aquatic

ecosystems. The US Environmental Protection Agency (EPA) classifies phenolic compounds

as priority pollutants[2][3]. Furthermore, exposing phenols to active chlorine (e.g., bleach)

can generate chlorophenols, which are potent carcinogens[2].

The Nitrogen Heterocycle (Isoindoline core): The EPA has established Significant New Use

Rules (SNURs) highlighting that nitrogen heterocycles pose risks for systemic toxicity and

are highly persistent in deep soil and groundwater, resisting natural biodegradation[4][5].

Because of these dual hazards, drain disposal is strictly prohibited. The compound must be

managed as a hazardous chemical waste under the Resource Conservation and Recovery Act

(RCRA)[6].
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Property Value
Operational Implication for
Disposal

Chemical Name 2-Methylisoindolin-4-ol

Must be written out fully on all

hazardous waste labels (no

abbreviations)[7].

CAS RN 1022250-74-3

Primary identifier required for

waste manifest

documentation[1].

Physical State Yellow to white solid

High risk of aerosolization;

dictates wet-wiping for spill

decontamination[1].

Structural Hazards Phenol + N-Heterocycle

High aquatic toxicity;

incompatible with chlorinated

oxidizers (bleach)[2].

Molecular Weight 149.19 g/mol

Used for calculating

stoichiometric capacity if

bulked with reactive waste.

Waste Routing & Segregation Logic
To prevent cross-contamination and dangerous exothermic reactions (such as the oxidation of

the phenolic ring), waste streams must be strictly segregated at the point of generation.
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2-Methylisoindolin-4-ol
Waste Generated

Physical State?

Solid Waste
(Powder/Contaminated PPE)

Liquid Waste
(Solutions/Washings)

Label: 'Hazardous Waste'
+ Chemical Name

Organic Solvents?

Halogenated vs.
Non-Halogenated

 Yes

Aqueous Waste
(pH 6-8)

 No

Store in SAA
(<55 gal, <3 days full)

High-Temp Incineration
(EPA RCRA Compliant)

Click to download full resolution via product page

Decision tree for the segregation and disposal of 2-Methylisoindolin-4-ol waste streams.
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Step-by-Step Operational Protocols
Protocol A: Routine Laboratory Waste Disposal
This self-validating protocol ensures compliance with EPA Satellite Accumulation Area (SAA)

regulations[6][7].

Container Selection: Select a high-density polyethylene (HDPE) or glass waste container.

Causality: HDPE and glass are chemically inert to phenolic compounds, preventing container

degradation and leaching.

Waste Segregation:

For Liquids: Separate into "Halogenated Organic Waste" or "Non-Halogenated Organic

Waste" depending on the solvent used. Do not mix with aqueous acidic wastes.

For Solids: Place contaminated weighing paper, pipette tips, and residual powder into a

designated "Solid Hazardous Waste" bin lined with a compatible poly-bag.

Labeling (Verification Step): Attach a hazardous waste tag immediately upon the first drop of

waste. The label must explicitly state "Hazardous Waste" and list "2-Methylisoindolin-4-ol"
with its estimated percentage. Causality: EPA regulations mandate that chemical

constituents must be known and spelled out to allow waste haulers to dispose of chemicals

with minimal environmental impact[6].

SAA Storage: Store the container in the lab's designated SAA. Ensure the container is tightly

capped at all times unless actively adding waste.

Pickup Initiation: Once the container is 90% full, or reaches the 55-gallon SAA limit, submit a

pickup request to your Environmental Health and Safety (EHS) department. Causality:

Federal law requires EHS to remove full containers from the SAA within 72 hours (3 days)[6]

[7].

Protocol B: Spill Response and Decontamination
Because 2-Methylisoindolin-4-ol is a solid, a dry spill presents an inhalation hazard due to the

potential aerosolization of the nitrogen heterocycle dust.
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Isolate and Protect: Evacuate non-essential personnel from the immediate area. Don

appropriate PPE: nitrile gloves, safety goggles, and an N95/P100 particulate respirator.

Containment (No Dry Sweeping): Do not use a broom or dry brush. Causality: Dry sweeping

aerosolizes the fine solid particles, increasing inhalation exposure and spreading the

contamination.

Wet-Wiping: Dampen an absorbent spill pad with a compatible solvent (e.g., ethanol or

isopropanol) and gently place it over the spilled powder to trap it.

Chemical Decontamination: Wipe the surface inward from the edges to the center. Crucial

Warning: Do NOT use bleach (sodium hypochlorite) to clean the area. Causality: The

phenolic hydroxyl group on 2-Methylisoindolin-4-ol will rapidly react with hypochlorite to

form highly toxic, carcinogenic chlorophenols[2]. Use only mild soap and water for the final

surface wash.

Disposal of Spill Materials: Place all used absorbent pads, wipes, and contaminated gloves

into a heavy-duty plastic bag, seal it, and label it as "Solid Hazardous Waste - Contaminated

with 2-Methylisoindolin-4-ol" for EHS incineration.

Final Destruction: Why Incineration?
Once EHS removes the waste from your facility, the only scientifically and legally sound

method for the final destruction of 2-Methylisoindolin-4-ol is high-temperature commercial

incineration.

Biological wastewater treatment (e.g., municipal sewage) is ineffective for this molecule. While

some simple phenols can be biodegraded, the presence of the nitrogen heterocycle

(isoindoline) causes the molecule to adsorb onto the biological sludge rather than being

metabolized[8]. This merely transfers the hazardous waste from the water to the sludge,

creating a secondary environmental crisis. High-temperature incineration completely oxidizes

the carbon and nitrogen frameworks into CO₂, H₂O, and NOx gases (which are scrubbed by

the incinerator's emission controls), ensuring zero environmental persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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